![molecular formula C7H6ClF3N2 B066441 4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine CAS No. 175277-32-4](/img/structure/B66441.png)
4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine
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Overview
Description
4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C7H6ClF3N2 and its molecular weight is 210.58 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Characterization
4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine and its derivatives have been extensively studied for their unique chemical properties, serving as intermediates in the synthesis of various complex molecules. Notably, research has focused on their synthesis, structural characterization, and potential applications in fields ranging from medicinal chemistry to materials science.
Synthesis and Characterization of Novel Compounds : Novel symmetrical bis(4,6-dimethyl-2-pyrimidyl)dichalcogenides were synthesized by reacting 4,6-dimethyl-2-chloropyrimidine with dichalcogenide ions. These compounds have been characterized using NMR, FT-IR, and mass spectrometry, indicating their potential for further applications in chemical synthesis (Bhasin et al., 2013).
Development of Pyrimidinaminides : The formation of 6-amino substituted (5-chloropyrimidine-2,4-diyl)bis(hetarenium) salts or 5-chloro-2,6-bis-(pyridinio)-pyrimidin-4-aminides demonstrates the versatility of this compound as a scaffold. These compounds showcase the feasibility of generating stable pyrimidinaminides under various conditions, broadening the scope for pharmaceutical and materials science research (Schmidt, 2002).
Applications in Molecular Electronics and Pharmacology
Nonlinear Optical Properties : Investigations into thiopyrimidine derivatives reveal significant interest in their electronic and optical properties. For instance, research on 4-thiopyrimidines derivatives emphasizes their potential in nonlinear optics (NLO) and electronic applications, demonstrating the value of these compounds in developing new materials for optoelectronic devices (Hussain et al., 2020).
Anticancer and Anti-inflammatory Activities : Some derivatives synthesized from this compound have been evaluated for their anticancer, anti-inflammatory, and analgesic activities, showcasing the potential of these compounds in medical research. Notably, specific derivatives have displayed promising results against various cancer cell lines, highlighting their potential in drug development (Sondhi et al., 2001).
Future Directions
Trifluoromethylpyridines, which are structurally similar to 4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine, are expected to find many novel applications in the future due to their unique physicochemical properties . The development of fluorinated organic chemicals is becoming an increasingly important research topic .
Mechanism of Action
Target of Action
It is used in the suzuki–miyaura coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
It’s known to be used in the suzuki–miyaura coupling reaction, which involves the cross-coupling of an organoboron compound and a halide catalyzed by a palladium(0) complex .
Biochemical Pathways
Its use in the suzuki–miyaura coupling reaction suggests it plays a role in the formation of carbon-carbon bonds, which are fundamental in many biochemical pathways .
Result of Action
Its role in the suzuki–miyaura coupling reaction suggests it contributes to the formation of carbon-carbon bonds, which are crucial in the synthesis of a wide range of organic compounds .
Action Environment
The suzuki–miyaura coupling reaction is known for its mild and functional group tolerant reaction conditions , suggesting that the compound may be stable under a variety of environmental conditions.
Properties
IUPAC Name |
4-chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClF3N2/c1-3-4(2)12-6(7(9,10)11)13-5(3)8/h1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKXBEKRDGUZIFQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1Cl)C(F)(F)F)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClF3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80371407 |
Source
|
Record name | 4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80371407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.58 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
175277-32-4 |
Source
|
Record name | 4-Chloro-5,6-dimethyl-2-(trifluoromethyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80371407 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 175277-32-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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